![molecular formula C16H17ClN2O4S B4406361 N-(3-chloro-4-methoxyphenyl)-4-[(ethylsulfonyl)amino]benzamide](/img/structure/B4406361.png)
N-(3-chloro-4-methoxyphenyl)-4-[(ethylsulfonyl)amino]benzamide
Overview
Description
N-(3-chloro-4-methoxyphenyl)-4-[(ethylsulfonyl)amino]benzamide, also known as CES-2, is a small molecule inhibitor that has been extensively studied in recent years due to its potential therapeutic applications. The compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research and development.
Mechanism of Action
N-(3-chloro-4-methoxyphenyl)-4-[(ethylsulfonyl)amino]benzamide works by inhibiting the activity of the enzyme carboxylesterase 2, which is involved in the metabolism of a variety of drugs and xenobiotics. By inhibiting this enzyme, this compound can increase the bioavailability and efficacy of other drugs, as well as directly affecting the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of cancer cell growth and proliferation, anti-inflammatory effects, and modulation of drug metabolism. Additionally, this compound has been shown to have a favorable toxicity profile, making it a promising candidate for further research and development.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-chloro-4-methoxyphenyl)-4-[(ethylsulfonyl)amino]benzamide is its high potency and specificity, which allows for precise modulation of carboxylesterase 2 activity. Additionally, the synthesis of this compound is relatively straightforward and can be scaled up for large-scale production. However, one limitation of this compound is its relatively short half-life, which may limit its efficacy in certain applications.
Future Directions
There are several potential future directions for research on N-(3-chloro-4-methoxyphenyl)-4-[(ethylsulfonyl)amino]benzamide, including further optimization of the synthesis process to improve yield and purity, investigation of the compound's potential therapeutic applications in a variety of diseases, and exploration of the mechanisms underlying its anti-cancer and anti-inflammatory effects. Additionally, there may be opportunities to develop new derivatives of this compound with improved potency and selectivity. Overall, the potential applications of this compound make it a promising candidate for further research and development in the field of medicinal chemistry.
Scientific Research Applications
N-(3-chloro-4-methoxyphenyl)-4-[(ethylsulfonyl)amino]benzamide has been studied extensively in the context of cancer research, as it has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential therapeutic agent for a variety of inflammatory diseases.
properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-4-(ethylsulfonylamino)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O4S/c1-3-24(21,22)19-12-6-4-11(5-7-12)16(20)18-13-8-9-15(23-2)14(17)10-13/h4-10,19H,3H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFQGDPMBKAJGND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)NC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)OC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.